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Compound of Interest

Compound Name: (S)-PF 03716556

Cat. No.: B1679677

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides a detailed, step-by-step procedure for the safe disposal of (S)-PF 03716556, a
potent and selective acid pump antagonist. Adherence to these protocols is essential to
mitigate risks and ensure compliance with regulatory standards.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of (S)-PF 03716556 is
foundational to its safe handling and disposal.

Property Value

Molecular Formula C22H26N403

Molecular Weight 394.47 g/mol

Appearance White to tan powder

Solubility Soluble in DMSO (=10 mg/mL)
Storage Temperature 2-8°C

Storage Class Code 11 - Combustible Solids

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the proper disposal of (S)-PF 03716556 from a
laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
personal protective equipment is worn. This includes, but is not limited to:

o Safety goggles or face shield

o Chemical-resistant gloves (nitrile or neoprene)

e Laboratory coat

2. Waste Segregation:

e Solid Waste: Collect uncontaminated solid (S)-PF 03716556 in its original container or a
clearly labeled, sealed container. Do not mix with other chemical waste.[1]

o Contaminated Materials: Any materials that have come into contact with (S)-PF 03716556,
such as pipette tips, tubes, and gloves, should be considered contaminated and disposed of
in a designated hazardous waste container.

e Liquid Waste (DMSO solution): Solutions of (S)-PF 03716556 in DMSO should be collected
in a separate, labeled hazardous waste container for halogen-free organic solvents. Do not
pour down the drain.[1]

3. Decontamination of Glassware and Surfaces:

o Wash contaminated glassware and surfaces thoroughly with an appropriate solvent (e.g.,
ethanol or acetone) to remove any residual compound.

o Collect the solvent used for cleaning as hazardous waste.

o Follow with a standard laboratory detergent and water wash.

4. Waste Storage and Labeling:

o Store all waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.
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Ensure all waste containers are clearly and accurately labeled with the chemical name "(S)-

PF 03716556" and any other required hazard information.

5. Final Disposal:

waste disposal company.

Emergency Procedures

All waste containing (S)-PF 03716556 must be disposed of through a licensed hazardous

Follow all local, state, and federal regulations for the disposal of chemical waste.[1]

In the event of a spill or exposure, follow these emergency procedures:

Situation

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Move the person to fresh air. If breathing is

Inhalation - .

difficult, provide oxygen.
) Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water and seek immediate medical attention.
For small spills of solid material, carefully sweep
up and place in a labeled hazardous waste

Spil container. Avoid generating dust. For liquid

pi

spills, absorb with an inert material (e.g.,
vermiculite, sand) and place in a sealed

container for disposal.

Disposal Workflow
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Caption: Workflow for the proper disposal of (S)-PF 03716556.

Signaling Pathway Inhibition by PF-03716556
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Caption: Inhibition of the H+/K+ ATPase by (S)-PF 03716556.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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